Cas no 2172008-25-0 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid
• CAS No: 2172008-25-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6099935
• PubChem ID: 165814794
• Update Time: 2025-06-12

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid
• 2172008-25-0
• 1-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclopropane-1-carboxylic acid
• EN300-1503521

• Inchi： 1S/C25H28N2O5/c1-2-16(13-22(28)27-25(11-12-25)23(29)30)14-26-24(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： KNZJPOHXIDJLOH-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid

Introduction to 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid (CAS No. 2172008-25-0)

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid, identified by its CAS number 2172008-25-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a cyclopropane moiety with an amino acid derivative, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of this compound is notable for its dual functionality. The presence of a fluoren-9-ylmethoxycarbonyl group suggests potential applications in the synthesis of protease inhibitors or other enzyme-targeting agents. The cyclopropane ring, a known pharmacophore, introduces rigidity to the molecule, which can enhance binding affinity to biological targets. Additionally, the pentanamido and carboxylic acid functionalities provide opportunities for further derivatization, enabling the creation of novel analogs with tailored properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such multifunctional compounds in addressing complex biological pathways. Studies have demonstrated that molecules incorporating rigid cyclic structures, such as cyclopropanes, can exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. This characteristic makes 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid (CAS No. 2172008-25-0) a compelling subject for research in the development of next-generation therapeutics.

In the realm of medicinal chemistry, the fluoren-9-ylmethoxycarbonyl moiety is particularly intriguing. This group is often employed in peptide mimetics and peptidomimetics due to its ability to stabilize beta-turns and alpha-helices, which are critical secondary structures in many bioactive peptides. By integrating this moiety into a cyclic framework, researchers aim to enhance the stability and bioavailability of potential drug candidates while maintaining high specificity for target receptors.

The cyclopropane-1-carboxylic acid component of the molecule further contributes to its potential therapeutic applications. Cyclopropanes are known for their ability to modulate protein-protein interactions and have been successfully incorporated into drugs targeting inflammatory pathways and cancer-related proteins. The carboxylic acid functionality also provides a site for further chemical modification, allowing for the synthesis of esters or amides that could improve solubility or binding affinity.

Current research in the field of chemical biology has emphasized the importance of structure-based drug design. Computational methods such as molecular dynamics simulations and virtual screening have enabled scientists to predict the binding modes of small molecules like 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid (CAS No. 2172008-25-0) to various biological targets. These studies have revealed that subtle modifications in the molecular structure can significantly alter binding affinity and selectivity, providing valuable insights for drug optimization.

Moreover, recent publications have explored the use of this compound as a precursor in the synthesis of novel bioactive molecules. Researchers have demonstrated that by leveraging its structural features, it is possible to generate derivatives with enhanced pharmacological properties. For instance, modifications at the fluoren-9-ylmethoxycarbonyl group have led to compounds with improved metabolic stability and reduced toxicity profiles.

The versatility of 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid (CAS No. 2172008-25-0) extends beyond its role as a standalone therapeutic agent. It serves as a valuable building block for libraries of compounds that can be screened for various biological activities. High-throughput screening techniques combined with machine learning algorithms have accelerated the process of identifying lead compounds from such libraries, making this molecule an indispensable tool in modern drug discovery pipelines.

In conclusion, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclopropane-1-carboxylic acid (CAS No. 2172008-25-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a cornerstone in ongoing research efforts aimed at developing innovative treatments for various diseases. As scientific understanding continues to evolve, this compound is poised to play an increasingly pivotal role in shaping the future of medicinal biology.